Cas no 303152-38-7 (1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one)

1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one structure
303152-38-7 structure
Product Name:1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one
CAS No:303152-38-7
MF:C15H21NO5S
MW:327.395943403244
CID:5916740
PubChem ID:2767175
Update Time:2023-11-23

1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxybenzenesulfonyl)ethan-1-one
    • Ethanone, 1-(2,6-dimethyl-4-morpholinyl)-2-[(4-methoxyphenyl)sulfonyl]-
    • Oprea1_637208
    • AKOS005077481
    • 1-(2,6-dimethylmorpholin-4-yl)-2-(4-methoxyphenyl)sulfonylethanone
    • 11H-363S
    • 303152-38-7
    • 1-(2,6-dimethylmorpholino)-2-[(4-methoxyphenyl)sulfonyl]-1-ethanone
    • Inchi: 1S/C15H21NO5S/c1-11-8-16(9-12(2)21-11)15(17)10-22(18,19)14-6-4-13(20-3)5-7-14/h4-7,11-12H,8-10H2,1-3H3
    • InChI Key: ZTKNGGWKHZGTAL-UHFFFAOYSA-N
    • SMILES: C(=O)(N1CC(C)OC(C)C1)CS(C1=CC=C(OC)C=C1)(=O)=O

Computed Properties

  • Exact Mass: 327.11404394g/mol
  • Monoisotopic Mass: 327.11404394g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 469
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 81.3Ų

Experimental Properties

  • Density: 1.212±0.06 g/cm3(Predicted)
  • Boiling Point: 540.1±50.0 °C(Predicted)
  • pka: -1.34±0.60(Predicted)
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